Cas no 1231892-37-7 (3-Cyano-2-methylphenylboronic Acid Pinacol Ester)

3-Cyano-2-methylphenylboronic Acid Pinacol Ester structure
1231892-37-7 structure
Product Name:3-Cyano-2-methylphenylboronic Acid Pinacol Ester
CAS No:1231892-37-7
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD18383611
CID:1090629
PubChem ID:72183136
Update Time:2025-04-20

3-Cyano-2-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • DB-150113
    • AKOS022176192
    • CS-0078604
    • DTXSID80858627
    • Z2044783378
    • 2-Methylbenzonitrile-3-boronic acid pinacol ester
    • 3-Cyano-2-methylphenylboronic acid pinacol ester
    • Benzonitrile, 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • D72138
    • EN300-12578012
    • CS-15955
    • MFCD18383611
    • 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 1231892-37-7
    • 3-Cyano-2-methylphenylboronic Acid Pinacol Ester
    • MDL: MFCD18383611
    • Inchi: 1S/C14H18BNO2/c1-10-11(9-16)7-6-8-12(10)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
    • InChI Key: IHKQPZXLCHYHGK-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C#N)C=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 243.1430590g/mol
  • Monoisotopic Mass: 243.1430590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų

3-Cyano-2-methylphenylboronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019097430-1g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
1231892-37-7 95%
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abcr
AB518246-250 mg
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile; .
1231892-37-7
250MG
€117.60 2023-04-17
abcr
AB518246-1 g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile; .
1231892-37-7
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€201.10 2023-04-17
Chemenu
CM133802-50g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
1231892-37-7 95+%
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eNovation Chemicals LLC
D285212-50g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
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Chemenu
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2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
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